Aqueous pH and Buffering Differentiation
di-Ammonium hydrogen citrate delivers a distinct aqueous pH profile that quantitatively separates it from both the monobasic and tribasic ammonium citrate forms. At 0.1 M (approximately 23 g/L), the target compound produces a solution pH of 4.3 [1]. Across the full concentration range (1 mM to 1000 mM), its pH spans 5.04–6.16, compared to 3.71–4.07 for monoammonium citrate and 7.32–8.18 for triammonium citrate . This places di-ammonium hydrogen citrate as the only ammonium citrate species that buffers reliably in the mildly acidic range (pH ~4.5–5.5 at moderate concentrations), bridging the gap between the strongly acidic monobasic form and the neutral tribasic form .
| Evidence Dimension | Aqueous solution pH across concentration range (1–1000 mM) |
|---|---|
| Target Compound Data | pH 5.48 (1 mM), 5.29 (10 mM), 5.04 (100 mM), 6.16 (1000 mM); pH 4.3 at 0.1 M (23 g/L) |
| Comparator Or Baseline | Monoammonium citrate: pH 4.07 (1 mM), 3.87 (10 mM), 3.72 (100 mM), 3.71 (1000 mM). Triammonium citrate: pH 7.5 (1 mM), 7.4 (10 mM), 7.32 (100 mM), 8.18 (1000 mM) |
| Quantified Difference | ΔpH vs. monoammonium: +1.01 to +2.45 units (dibasic is 1.0–2.5 pH units higher). ΔpH vs. triammonium: -2.02 to -2.28 units (dibasic is 2.0–2.3 pH units lower) |
| Conditions | Aqueous solutions at 20–25 °C; pH measured at specified concentrations per ChemicalBook and Drugfuture compilations |
Why This Matters
Researchers and formulators requiring a mildly acidic buffering range (pH 4.5–5.5) with ammonium counter-ions—common in protein crystallization screens, enzymatic assays, and MALDI-TOF matrix preparation—must select the dibasic form; selecting the tribasic or monobasic form would shift the operating pH by 2 or more units, potentially denaturing proteins or suppressing enzymatic activity.
- [1] Drugfuture.com. Ammonium Citrate, Dibasic monograph: pH of 0.1 M solution in H₂O = 4.3; density 1.48; freely soluble in water; used for phosphate determination in fertilizers. View Source
